4-(4-(Methylthio)phenoxy)piperidine
Description
4-(4-(Methylthio)phenoxy)piperidine is a piperidine derivative featuring a methylthio (SMe) substituent on the para-position of the phenoxy group. This compound is primarily utilized as a synthetic intermediate in pharmaceuticals, notably for the preparation of Elafibranor (a peroxisome proliferator-activated receptor agonist used in metabolic disorders) .
Properties
Molecular Formula |
C12H17NOS |
|---|---|
Molecular Weight |
223.34 g/mol |
IUPAC Name |
4-(4-methylsulfanylphenoxy)piperidine |
InChI |
InChI=1S/C12H17NOS/c1-15-12-4-2-10(3-5-12)14-11-6-8-13-9-7-11/h2-5,11,13H,6-9H2,1H3 |
InChI Key |
XJNGTHTWDMZEDF-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=CC=C(C=C1)OC2CCNCC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(4-(Methylthio)phenoxy)piperidine typically involves the reaction of 4-(Methylthio)phenol with piperidine. One common method is the nucleophilic aromatic substitution reaction where 4-(Methylthio)phenol is reacted with piperidine in the presence of a base such as potassium carbonate. The reaction is usually carried out in a solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution process.
Industrial Production Methods
Industrial production methods for 4-(4-(Methylthio)phenoxy)piperidine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors to ensure consistent product quality and yield. Additionally, industrial methods may employ more cost-effective reagents and solvents to reduce production costs.
Chemical Reactions Analysis
Types of Reactions
4-(4-(Methylthio)phenoxy)piperidine can undergo various chemical reactions, including:
Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: The phenoxy group can be reduced to a phenol using reducing agents like lithium aluminum hydride.
Substitution: The piperidine ring can undergo substitution reactions with electrophiles, such as alkyl halides, to form N-alkylated derivatives.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid
Reduction: Lithium aluminum hydride, sodium borohydride
Substitution: Alkyl halides, acyl chlorides
Major Products Formed
Oxidation: Sulfoxides, sulfones
Reduction: Phenols
Substitution: N-alkylated piperidine derivatives
Scientific Research Applications
4-(4-(Methylthio)phenoxy)piperidine is a chemical compound with a unique structure featuring a piperidine ring substituted with a methylthio group and a phenoxy moiety. Its molecular formula is C13H17NOS, indicating the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms. This compound is notable for its potential applications in medicinal chemistry and biological research because its structural features may influence its biological activity.
Potential Applications
4-(4-(Methylthio)phenoxy)piperidine has potential applications in several fields:
- Pharmaceutical Development Its unique structure makes it a candidate for drug development.
- Medicinal Chemistry and Biological Research It is used due to its structural features that may influence its biological activity.
Research indicates that piperidine derivatives exhibit a range of biological activities. Specifically, 4-(4-(Methylthio)phenoxy)piperidine may possess certain biological activities. The exact mechanisms of action for 4-(4-(Methylthio)phenoxy)piperidine remain to be fully elucidated but are likely related to its ability to interact with biological targets such as enzymes and receptors.
Interaction studies involving 4-(4-(Methylthio)phenoxy)piperidine focus on its binding affinity to various biological targets. These studies often utilize techniques to determine the therapeutic potential and guide further development.
Structural Analogs
Several compounds share structural similarities with 4-(4-(Methylthio)phenoxy)piperidine. Variations in substituents can lead to significant differences in chemical behavior and biological activity, which is essential for rational drug design and development strategies.
| Compound Name | Structure Features | Unique Properties |
|---|---|---|
| 4-(4-Fluorophenyl)piperidine | Contains a fluorine atom instead of methylthio | Potentially different pharmacokinetic properties |
| 4-(3-Methylphenyl)piperidine | Methyl group on the phenyl ring | May exhibit altered biological activity |
| 4-(4-Chlorophenyl)piperidine | Chlorine atom substitution | Differences in reactivity and interaction profiles |
| 4-(Trifluoromethoxy)phenylpiperidine | Trifluoromethoxy group | Enhanced lipophilicity affecting bioavailability |
Mechanism of Action
The mechanism of action of 4-(4-(Methylthio)phenoxy)piperidine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and the structure of the compound.
Comparison with Similar Compounds
Structural Variations and Key Substituents
Piperidine derivatives are widely studied for their pharmacological relevance. The table below compares 4-(4-(Methylthio)phenoxy)piperidine with five analogs:
Key Observations :
Physicochemical Properties
- 4-[4-(Trifluoromethoxy)phenoxy]piperidine: Boiling point = 295.6°C (predicted), density = 1.193 g/cm³ .
- 4-(4-Fluorophenyl)-4-hydroxypiperidine: Polar -OH and -F groups likely enhance water solubility compared to non-polar -SMe analogs .
- 4-(4-(Methylthio)phenoxy)piperidine: Estimated higher logP than -OCF₃ derivatives due to the hydrophobic -SMe group.
Biological Activity
4-(4-(Methylthio)phenoxy)piperidine is a chemical compound that has garnered interest in medicinal chemistry due to its unique structural features and potential biological activities. Characterized by a piperidine ring with a methylthio group and a phenoxy moiety, this compound's molecular formula is C13H17NOS. The presence of these functional groups suggests diverse interactions with biological targets, making it a candidate for various therapeutic applications.
Biological Activity Overview
Research indicates that piperidine derivatives, including 4-(4-(Methylthio)phenoxy)piperidine, exhibit a range of biological activities. Notably, this compound may interact with various enzymes and receptors, influencing physiological processes. The exact mechanisms of action are still being investigated but are believed to involve modulation of neurotransmitter systems.
Potential Biological Activities
- Serotonin Reuptake Inhibition : Similar compounds have been documented as serotonin reuptake inhibitors (SSRIs), which can be beneficial in treating mood disorders .
- Dopamine Receptor Interaction : Some studies suggest potential interactions with dopamine receptors, which could have implications for neuropsychiatric conditions .
- Antiviral Properties : Preliminary findings indicate that derivatives of piperidine may exhibit antiviral activity, particularly against viruses like SARS-CoV-2 .
Interaction Studies
Interaction studies involving 4-(4-(Methylthio)phenoxy)piperidine focus on its binding affinity to various biological targets. Techniques such as molecular docking and molecular dynamics simulations have been employed to predict its interaction profiles with neurotransmitter transporters and receptors.
Table 1: Binding Affinity of 4-(4-(Methylthio)phenoxy)piperidine
| Target Protein | Binding Affinity (kcal/mol) | Reference |
|---|---|---|
| Serotonin Transporter (SERT) | -9.5 | |
| Dopamine D3 Receptor | -8.7 | |
| Noradrenaline Transporter | -8.5 |
Synthesis and Modifications
The synthesis of 4-(4-(Methylthio)phenoxy)piperidine typically involves several steps, including the formation of the piperidine ring and subsequent substitution reactions to introduce the methylthio and phenoxy groups. Various synthetic routes have been explored to optimize yield and purity.
Table 2: Synthetic Routes for 4-(4-(Methylthio)phenoxy)piperidine
| Route Description | Yield (%) | Comments |
|---|---|---|
| Direct alkylation of piperidine | 75 | Simple method with good yield |
| Multi-step synthesis involving phenol derivatives | 65 | More complex but allows for structural diversity |
Comparative Analysis with Related Compounds
Several compounds share structural similarities with 4-(4-(Methylthio)phenoxy)piperidine. Understanding these differences can provide insights into the structure-activity relationship (SAR) crucial for rational drug design.
Table 3: Comparison of Piperidine Derivatives
| Compound Name | Structural Features | Unique Properties |
|---|---|---|
| 4-(4-Fluorophenyl)piperidine | Fluorine substitution | Different pharmacokinetic properties |
| 4-(3-Methylphenyl)piperidine | Methyl group on the phenyl ring | Altered biological activity |
| 4-(Trifluoromethoxy)phenylpiperidine | Trifluoromethoxy group | Enhanced lipophilicity affecting bioavailability |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
